Cas no 1256819-58-5 (Methyl 4-bromo-6-methoxynicotinate)

Methyl 4-bromo-6-methoxynicotinate structure
1256819-58-5 structure
Product Name:Methyl 4-bromo-6-methoxynicotinate
CAS No:1256819-58-5
MF:C8H8BrNO3
MW:246.05802154541
CID:4691550
Update Time:2023-08-15

Methyl 4-bromo-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-6-methoxynicotinate
    • Inchi: 1S/C8H8BrNO3/c1-12-7-3-6(9)5(4-10-7)8(11)13-2/h3-4H,1-2H3
    • InChI Key: XBLPNMRNGQBOLF-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=NC=C1C(=O)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Topological Polar Surface Area: 48.4

Methyl 4-bromo-6-methoxynicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Methyl 4-bromo-6-methoxynicotinate
1256819-58-5 95%
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